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Compound of Interest

Compound Name: 3,4'-Dinitrobenzophenone

Cat. No.: B074715

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the hazards and essential safety precautions for
handling 3,4'-Dinitrobenzophenone (CAS No. 1469-74-5). The information is compiled to
ensure the safety of laboratory personnel and the integrity of research outcomes. All
guantitative data is summarized in structured tables for ease of reference, and logical
relationships between hazards and safety measures are visualized.

Chemical and Physical Properties

3,4'-Dinitrobenzophenone is an aromatic nitro compound.[1] Its physical and chemical

properties are crucial for understanding its behavior and for safe handling in a laboratory
setting.
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Property Value Source
Molecular Formula C13H8N205 [2][3]
Molecular Weight 272.21 g/mol [2][3][4]

White to light yellow to green
Appearance

powder/crystal
Melting Point 172.0t0 176.0 °C
Boiling Point 471.4 £ 30.0 °C (Predicted) [5]
Density 1.423 + 0.06 g/cm? (Predicted) [5]
Solubility Slightly soluble in water. [6]

(3-nitrophenyl)-(4-
IUPAC Name _ [2]
nitrophenyl)methanone

Hazard Identification and Classification

3,4'-Dinitrobenzophenone is classified as a hazardous substance. The primary hazard
identified under the Globally Harmonized System (GHS) is its flammability.

Hazard
Hazard Class GHS Category  Signal Word Pictogram
Statement
Flammable H228:
) Category 1 Danger ]
solids Flammable solid

Source:[2][5][7]

In addition to its flammability, it is irritating to the eyes, respiratory system, and skin.[5]

Toxicological Data

Specific toxicological data for 3,4'-Dinitrobenzophenone is not readily available in the public
domain. However, data for the broader class of dinitrophenols (DNPs) suggests that these
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compounds can be toxic.[6] For a related compound, 2,4-Dihydroxybenzophenone, the
following acute toxicity data is available:

Test Species Route Value
LD50 Rat Oral 8,600 mg/kg
Source:

Note: This data is for a related compound and should be used with caution as an indicator of
potential toxicity for 3,4'-Dinitrobenzophenone. The toxicological properties of 3,4'-
Dinitrobenzophenone have not been thoroughly investigated.

Fire and Explosion Hazards

As a flammable solid, 3,4'-Dinitrobenzophenone poses a significant fire risk.[2][5][7]

Parameter Information

Flash Point > 164 °C /> 327.2 °F (for a related compound)

May form explosive mixtures with air on intense
heating. Can be explosive when dry and when

Explosion Hazards _ o
heated or subjected to flame, shock, or friction.

[6]

Nitrogen oxides (NOx), Carbon monoxide (CO),
Carbon dioxide (C02).[8]

Hazardous Combustion Products

Dry powder, foam, water spray, carbon dioxide

Suitable Extinguishing Media
(CO2).[7]

) o ) No limitations of extinguishing agents are given
Unsuitable Extinguishing Media ] )
for this substance/mixture.

Recommended Experimental Protocol for Safe
Handling
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Adherence to a strict experimental protocol is paramount when working with 3,4'-
Dinitrobenzophenone.

5.1. Engineering Controls:

e Handle in a well-ventilated place, preferably within a chemical fume hood.

o Use explosion-proof electrical, ventilating, and lighting equipment.[7]

o Ensure safety showers and eyewash stations are readily accessible.[8]

5.2. Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[9]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[5][8]

» Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator.[8]

5.3. Handling Procedures:

» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.

» Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[7][10]

e Ground and bond container and receiving equipment to prevent static discharge.[7]
e Avoid creating dust.[8]

e Wash hands and face thoroughly after handling.[10][9]

5.4. Storage:

o Keep container tightly closed in a dry, cool, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[8]
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First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Measures

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. Get

medical advice/attention if you feel unwell.[7][10]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with plenty of soap and water. If skin
irritation occurs, get medical advice/attention.[7]
[10]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[10]

Ingestion

Rinse mouth. Get medical advice/attention if you

feel unwell. Do NOT induce vomiting.[7]

Hazard and Precaution Relationship Diagram

The following diagram illustrates the logical flow from the inherent hazards of 3,4'-

Dinitrobenzophenone to the necessary safety precautions.

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.tcichemicals.com/BE/en/sds/D2551_EU_6N.pdf
https://www.tcichemicals.com/AU/en/sds/D1688_JP_EN.pdf
https://www.tcichemicals.com/BE/en/sds/D2551_EU_6N.pdf
https://www.tcichemicals.com/AU/en/sds/D1688_JP_EN.pdf
https://www.tcichemicals.com/AU/en/sds/D1688_JP_EN.pdf
https://www.tcichemicals.com/BE/en/sds/D2551_EU_6N.pdf
https://www.benchchem.com/product/b074715?utm_src=pdf-body
https://www.benchchem.com/product/b074715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety Precautions
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Caption: Hazard to Precaution Workflow for 3,4'-Dinitrobenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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